Cas no 885518-20-7 (2-Methoxy-4-trifluromethyl-5-nitro methylbenzoate)

• Product Name: 2-Methoxy-4-trifluromethyl-5-nitro methylbenzoate
• CAS No: 885518-20-7
• MF: C₁₀H₈F₃NO₅
• MW: 279.16943359375
• CID: 1928090
• PubChem ID: 24728011
• Update Time: 2025-10-28

2-Methoxy-4-trifluromethyl-5-nitro methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-5-nitro-4-(trifluoromethyl)benzoate
• 2-Methoxy-4-trifluromethyl-5-nitro methylbenzoate
• SCHEMBL1301766
• A936660
• 885518-20-7
• DTXSID20646101

• Inchi： 1S/C10H8F3NO5/c1-18-8-4-6(10(11,12)13)7(14(16)17)3-5(8)9(15)19-2/h3-4H,1-2H3
• InChI Key： QIQFITRSIJHUBW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OC)=CC=1[N+](=O)[O-])OC)(F)F

Computed Properties

• Exact Mass: 279.03545684Da
• Monoisotopic Mass: 279.03545684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Methoxy-4-trifluromethyl-5-nitro methylbenzoate

2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate (CAS No. 885518-20-7)

The compound 2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate (CAS No. 885518-20-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique combination of functional groups, including a methoxy group, a trifluoromethyl group, and a nitro group, all attached to a methylbenzoate backbone. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate in the development of advanced materials. Researchers have explored its use as a precursor in the synthesis of high-performance polymers and coatings. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the stability and durability of the resulting materials. Additionally, the nitro group contributes to the compound's ability to undergo various chemical reactions, making it versatile in synthetic processes.

In the pharmaceutical industry, this compound has shown promise as a building block for drug development. Its structure allows for the creation of bioactive molecules with potential applications in cancer therapy and anti-inflammatory treatments. Recent findings suggest that derivatives of 2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate exhibit selective cytotoxicity against cancer cells, indicating its potential as a lead compound for novel anticancer drugs.

The synthesis of 2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate involves a multi-step process that requires precise control over reaction conditions. The introduction of the trifluoromethyl group is typically achieved through electrophilic substitution reactions, while the nitration step involves the use of mixed acid systems. The methoxylation process is carried out under specific catalytic conditions to ensure optimal yields and purity.

The physical properties of this compound are equally intriguing. It has a high melting point due to its rigid molecular structure and strong intermolecular forces. The presence of fluorine atoms also contributes to its lipophilicity, making it suitable for applications in drug delivery systems where solubility and bioavailability are critical factors.

From an environmental perspective, researchers have investigated the biodegradation pathways of 2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate. Studies indicate that under specific microbial conditions, the compound can undergo enzymatic cleavage, leading to the formation of less complex byproducts. This understanding is crucial for assessing its environmental impact and developing strategies for waste management.

In conclusion, 2-Methoxy-4-Trifluoromethyl-5-Nitro Methylbenzoate (CAS No. 885518-20-7) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in research and development efforts aimed at creating innovative materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.